2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]-N'-(2-thienylmethylene)acetohydrazide

• IUPAC Name: 2-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanyl]-N-[(E)-thiophen-2-ylmethylideneamino]acetamide
• InChI: InChI=1S/C21H17N5OS2/c27-19(23-22-14-18-12-7-13-28-18)15-29-21-25-24-20(16-8-3-1-4-9-16)26(21)17-10-5-2-6-11-17/h1-14H,15H2,(H,23,27)/b22-14+
• InChI Key: PPLNVKGCENJDNA-HYARGMPZSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)NN=CC4=CC=CS4
• Isomeric SMILES: C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)N/N=C/C4=CC=CS4
• Molecular Formula: C21H17N5OS2
• Molecular Weight: 419.5 g/mol

Description

Synthesis Analysis

The synthesis of related 1,2,4-triazole derivatives typically involves multiple steps starting from different core structures such as acetohydrazides or thiocarbohydrazides. These processes might include cyclization reactions, aminomethylation, and condensation with various aldehydes or isothiocyanates to form new heterocyclic compounds (Bekircan, Ülker, & Menteşe, 2015), (Šermukšnytė et al., 2022).

Molecular Structure Analysis

The molecular structure of such compounds is characterized using various analytical techniques, including IR, NMR, and mass spectrometry. These techniques provide detailed information about the molecular framework, functional groups, and overall molecular geometry, crucial for understanding the compound's reactivity and interaction with biological targets (Zacharias et al., 2018).

Chemical Reactions and Properties

1,2,4-Triazole derivatives engage in various chemical reactions, including cyclizations, substitutions, and condensations, leading to a wide range of heterocyclic structures. These reactions are essential for modifying the compound's chemical properties and for the synthesis of derivatives with enhanced biological activities (Hunashal et al., 2014).

Physical Properties Analysis

The physical properties, such as melting points and solubility, are determined using standard laboratory techniques and are crucial for compound characterization and application. These properties influence the compound's stability, formulation potential, and suitability for various pharmaceutical applications (Safonov, 2018).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interaction with different chemical reagents, are fundamental for understanding the compound's behavior under various conditions. These properties are critical for the compound's application in chemical synthesis and drug development (Nazarbahjat et al., 2014).

Scientific Research Applications

Corrosion Inhibition

A study explored the inhibition efficiency of compounds containing the methylthiophenyl moiety, such as 2-[4-(Methylthio) phenyl] acetohydrazide, on zinc corrosion in an acidic medium. This research provides insights into the relationship between molecular structures and their inhibition efficiencies, emphasizing the role of thiophenyl groups in enhancing activity through electronic and structural characteristics (Gece & Bilgiç, 2012).

Anticancer and Antimicrobial Activities

Another significant area of research involves the synthesis of novel heterocyclic compounds derived from acylhydrazides and their evaluation for lipase and α-glucosidase inhibition, showcasing their potential in addressing metabolic disorders. Additionally, the anticancer activity of benzothiazole acylhydrazones has been investigated, with findings suggesting their efficacy against various cancer cell lines through cytotoxic activity and potential selectivity towards carcinogenic cells (Bekircan, Ülker, & Menteşe, 2015); (Osmaniye et al., 2018).

Antioxidant Properties

Research on the antioxidant capabilities of related compounds highlights their potential in scavenging free radicals and reducing oxidative stress. This is particularly relevant in the context of preventing or mitigating damage associated with various diseases and aging processes. Studies have indicated that certain derivatives exhibit significant antioxidant activity, comparable to or even surpassing that of known antioxidants (Šermukšnytė et al., 2022).

Molecular-Level Studies

Further research employing quantum chemical approaches to understand the molecular-level interactions and properties of such compounds contributes to the broader knowledge of their functionalities and potential applications. These studies often involve detailed analyses of electronic structures, stability, and reactivity, providing a foundation for the rational design of compounds with desired properties (Zacharias et al., 2018).

Safety and Hazards

The safety of these compounds was evaluated on MRC-5 as a normal cell line and it was found that most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities and its use in the development of new drugs. The developments in the medicinal chemistry of 1,2,4-triazoles are constantly reviewed, at a rate of several reviews per year. This suggests that there is ongoing interest in this field and potential for future research and development.